Cellulose

• IUPAC Name: 2-(hydroxymethyl)-6-[4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• InChI: InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2
• InChI Key: GUBGYTABKSRVRQ-UHFFFAOYSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
• Molecular Formula: C12H22O11
• Molecular Weight: 342.30 g/mol
• Physical Description: Cellulose is an odorless, white powdery fibers. Density: 1.5 g/cm3. The biopolymer composing the cell wall of vegetable tissues. Prepared by treating cotton with an organic solvent to de-wax it and removing pectic acids by extration with a solution of sodium hydroxide. The principal fiber composing the cell wall of vegetable tissues (wood, cotton, flax, grass, etc.). Technical uses depend on the strength and flexibility of its fibers. Insoluble in water. Soluble with chemical degradation in sulfuric acid, and in concentrated solutions of zinc chloride. Soluble in aqueous solutions of cupric ammonium hydroxide (Cu(NH3)4(OH)2)., Odorless, white substance. [Note: The principal fiber cell wall material of vegetable tissues (wood, cotton, flax, grass, etc.).]; [NIOSH], Solid; [Merck Index] White solid; [Acros Organics MSDS], White odorless crystals; [Mallinckrodt Baker MSDS], White odorless solid; [Merck Index] White odorless powder; [Acros Organics MSDS], Odorless, white substance., Odorless, white substance. [Note: The principal fiber cell wall material of vegetable tissues (wood, cotton, flax, grass, etc.).]
• Boiling Point: Decomposes (NIOSH, 2023), decomposes, Decomposes
• Solubility: Insoluble (NIOSH, 2023), Insoluble
• Density: 1.27 to 1.61 (NIOSH, 2023), 1.27-1.61
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx)
• CAS No.: 9004-34-6, 13360-52-6, 14641-93-1, 528-50-7, 5965-66-2, 69-79-4, 9005-84-9
• Melting Point: 500 to 518 °F (Decomposes) (NIOSH, 2023), 500-518 °F (decomposes), 500-518 °F (Decomposes)

Description

Cellulose is an organic compound with the formula (C₆H₁₀O₅)ₙ, a polysaccharide consisting of a linear chain of several hundred to many thousands of β (1→4) linked D-glucose units . It is the most abundant organic polymer on Earth and a significant structural component of the primary cell wall of green plants, various forms of algae, and the oomycetes . This compound is also secreted by some species of bacteria to form biofilms . The this compound content of cotton fiber is 90%, that of wood is 40–50%, and that of dried hemp is approximately 57% . It is mainly used to produce paperboard and paper, and smaller quantities are converted into a wide variety of derivative products such as cellophane and rayon .

Mechanism of Action

Target of Action

Cellulose, the most abundant polysaccharide on earth, is primarily targeted by a complex group of enzymes known as cellulases . These enzymes are secreted by a broad range of microorganisms including fungi, bacteria, and actinomycetes . The primary targets of cellulase are the β-1,4-linkages in the polymeric structure of this compound .

Mode of Action

The mode of action of this compound involves its interaction with cellulases. The cellulase enzymes work synergistically to degrade this compound . This process involves three major types of enzymes: endoglucanases, exoglucanases, and β-glucosidases . Endoglucanases randomly cleave internal bonds in the this compound chain, exoglucanases cleave two to four units from the ends of the exposed chains produced by endoglucanase, and β-glucosidases hydrolyze the resulting cellobiose to glucose .

Biochemical Pathways

The biochemical pathway of this compound degradation involves the combined action of the three aforementioned enzymes . The endoglucanases initiate the process by breaking the internal bonds of the this compound chain, creating new chain ends. The exoglucanases then cleave two to four units from these newly exposed ends. Finally, the β-glucosidases hydrolyze the resulting cellobiose into glucose .

Pharmacokinetics

Instead, it adds bulk to the diet and can aid in digestion by promoting bowel regularity .

Result of Action

The result of this compound action is the breakdown of this compound into glucose units . This is an essential ecological process as it recycles this compound in the biosphere . In industrial applications, this process is used to convert this compound into renewable and sustainable energy, chemicals, fuels, and materials .

Action Environment

The action of this compound degradation by cellulases is influenced by various environmental factors. For instance, the efficiency of this compound hydrolysis can be affected by factors such as temperature, pH, and the presence of other organic matter . Additionally, the action of cellulases on this compound can be influenced by the physical structure of the this compound, including its degree of polymerization and crystallinity .

Biochemical Analysis

Biochemical Properties

Cellulose plays a crucial role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. The polymerization of glucose units forms long chains, which combine to create the this compound microfibrils, a critical structural component in plant cell walls .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism. For instance, in plant cells, this compound is a critical component of the cell wall, providing structural integrity .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The intra-chain hydrogen bonding between hydroxyl groups and oxygen of the adjoining ring of this compound molecules stabilizes the linkage and results in a unbranched conformation of this compound chains .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is continually being updated .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes or cofactors, which can also include any effects on metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues. This could include any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound and any effects on its activity or function are areas of active research. This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cellulose can be synthesized through various methods, including the sol-gel process, which involves the preparation of a gel at a low temperature . The gel is then dried using techniques such as supercritical drying or freeze-drying to retain its porous characteristics . Another method involves the dispersion of nanothis compound particles in water, followed by drying . Additionally, this compound can be prepared by dissolving this compound particles in a suitable solvent to form a solution or gel, followed by regeneration of the solvent and drying .

Industrial Production Methods: Industrial production of this compound primarily involves the extraction of this compound from wood pulp and cotton . The process includes mechanical and chemical treatments to separate this compound fibers from other components such as lignin and hemithis compound . The extracted this compound is then purified and processed into various forms, including microcrystalline this compound and this compound nanofibers .

Chemical Reactions Analysis

Types of Reactions: Cellulose undergoes various chemical reactions, including hydrolysis, oxidation, and esterification .

Common Reagents and Conditions:

Hydrolysis: this compound can be hydrolyzed by acids or enzymes to break the β-1,4-glucosidic bonds, resulting in glucose or oligosaccharides.

Oxidation: this compound can be oxidized using reagents such as sodium periodate to introduce aldehyde groups.

Esterification: this compound can react with acetic anhydride to form this compound acetate.

Major Products:

Hydrolysis: Glucose, cellobiose, and cellotriose.

Oxidation: Aldehyde-functionalized this compound.

Esterification: this compound acetate.

Scientific Research Applications

Cellulose has a wide range of scientific research applications across various fields:

Chemistry:

• Used as a precursor for the synthesis of this compound derivatives such as this compound acetate and this compound ethers .
• Employed in the preparation of nanothis compound materials for use in advanced functional materials .

Biology:

• Utilized in the development of biodegradable scaffolds for tissue engineering .
• Applied in the creation of wound dressings due to its biocompatibility and high water absorption capacity .

Medicine:

• Used in drug delivery systems to control the release of therapeutic agents .
• Employed in the formulation of pharmaceutical excipients such as microcrystalline this compound .

Industry:

• Used in the production of paper, textiles, and food products .
• Applied in the development of environmentally friendly materials for packaging and construction .

Comparison with Similar Compounds

• Starch
• Chitin
• Hemicellulose

Customer Q & A

ANone: Cellulose, a polysaccharide, comprises repeating units of glucose linked by β(1→4) glycosidic bonds. Its chemical formula is (C6H10O5)n, where 'n' denotes the degree of polymerization, which varies depending on the this compound source. The molecular weight of this compound is highly variable due to this varying chain length.

A: Several techniques reveal this compound's structure. * Infrared Spectroscopy (IR) identifies functional groups and distinguishes this compound from its derivatives [, , , ].* X-ray Diffraction (XRD) determines the crystallinity and arrangement of this compound chains [, , , , ].* Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM) visualize the morphology and size of this compound fibers [, , , ].* Nuclear Magnetic Resonance (NMR) analyzes the chemical environment and interactions of this compound molecules [].

A: Tunicate this compound, with its high crystallinity, displays remarkable resistance to enzymatic hydrolysis and mold growth, making it a potential candidate for anti-biodegradation materials [].

A: Yes, incorporating bacterial this compound into papermaking pulps through various methods improves both static and dynamic strength properties, offering a potential route to stronger paper products [].

A: Combining carboxymethyl this compound (CMC) with this compound nanocrystals (CNC) yields printable gels with desirable rheological properties. The aligned CNCs during printing enhance the mechanical properties of the resulting wearable sensors [].

A: this compound and its derivatives, thanks to their modifiable surface hydroxyl groups, are promising materials for membranes with tailored wettability, enhancing oil/water separation efficiency and membrane lifespan [].

A: Pretreatment with fungal cellulase increases the digestibility of fibrous materials like corn silage and hay. Combining chemical pretreatments with organic solvents further enhances saccharification rates [, ].

A: Ionic liquids show promise as environmentally friendly solvents for this compound. For example, electrospinning this compound from ionic liquids at room temperature yields nanosized fibers. The non-volatile nature of ionic liquids enables their recovery and reuse [].

A: EBI treatment enhances the reactivity of bamboo dissolving pulp by reducing the degree of polymerization and creating fiber pores, leading to improved this compound xanthation for various applications [].

A: Hydrothermal treatment of this compound with hydrochloric acid successfully hydrolyzes it into nanocrystals. This process effectively removes lignin and hemithis compound, yielding nanocrystals with high crystallinity [].

A: Adding this compound and lignin to saline-alkali soil improves vegetation growth, soil structure, and chemical properties. This approach decreases soil pH and salt content, offering a promising strategy for environmental remediation [].